4-(5-Nonylpyrimidin-2-YL)benzoic acid
Description
4-(5-Nonylpyrimidin-2-YL)benzoic acid is a benzoic acid derivative featuring a pyrimidine ring substituted with a nonyl (C₉H₁₉) group at the 5-position. This compound combines the aromaticity and hydrogen-bonding capacity of benzoic acid with the hydrophobic nonyl chain, which enhances lipophilicity. Such structural attributes make it relevant in medicinal chemistry, particularly for targeting lipid-rich environments or modulating enzyme interactions.
Properties
CAS No. |
128005-60-7 |
|---|---|
Molecular Formula |
C20H26N2O2 |
Molecular Weight |
326.4 g/mol |
IUPAC Name |
4-(5-nonylpyrimidin-2-yl)benzoic acid |
InChI |
InChI=1S/C20H26N2O2/c1-2-3-4-5-6-7-8-9-16-14-21-19(22-15-16)17-10-12-18(13-11-17)20(23)24/h10-15H,2-9H2,1H3,(H,23,24) |
InChI Key |
UFWFFRJAXVJBDM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural differences between 4-(5-Nonylpyrimidin-2-YL)benzoic acid and related compounds:
| Compound Name | Substituent on Pyrimidine/Pyridine | Linkage to Benzoic Acid | Key Functional Groups | Molecular Weight (g/mol) |
|---|---|---|---|---|
| 4-(5-Nonylpyrimidin-2-YL)benzoic acid | Nonyl (C₉H₁₉) at 5-position | Direct C–C bond | –COOH, pyrimidine | ~341.45 (estimated) |
| 4-[(5-Bromopyrimidin-2-yl)oxy]benzoic acid | Bromo at 5-position | Ether (–O–) | –COOH, Br, pyrimidine | 295.09 |
| 4-((3,4-Dihydroisoquinolin-2-yl)methyl)benzoic acid derivatives | Dihydroisoquinolinylmethyl | Methyl (–CH₂–) | –COOH, amide/ester | 280–350 (variable) |
| 2-[(2,4-Dichlorobenzoyl)amino]-5-(pyrimidin-2-yloxy)benzoic acid | Pyrimidinyloxy | Amide (–NHCO–) | –COOH, Cl, pyrimidine | 404.20 |
| 4-(3-(Trifluoromethyl)pyridin-2-yl)benzoic acid | Trifluoromethyl at 3-position | Direct C–C bond | –COOH, CF₃, pyridine | 273.21 |
Key Observations :
Physicochemical Properties
| Property | 4-(5-Nonylpyrimidin-2-YL)benzoic Acid | 4-[(5-Bromopyrimidin-2-yl)oxy]benzoic acid | 4-(3-(Trifluoromethyl)pyridin-2-yl)benzoic acid |
|---|---|---|---|
| Solubility (logP) | High (estimated ~5.2) | Moderate (~2.8) | Low (~3.5) |
| Melting Point | Not reported | Not reported | 180–185°C (estimated) |
| Synthetic Complexity | High (alkylation steps) | Moderate (ether coupling) | Moderate (cross-coupling) |
Notes:
- The nonyl chain’s hydrophobicity may limit aqueous solubility but improve membrane permeability .
- Bromo and trifluoromethyl groups enhance metabolic stability but may introduce toxicity risks (e.g., nitro compounds in ) .
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